Cas no 1445948-46-8 (methyl (2R,4R)-4-fluoropyrrolidine-2-carboxylate hydrochloride)

• Product Name: methyl (2R,4R)-4-fluoropyrrolidine-2-carboxylate hydrochloride
• CAS No: 1445948-46-8
• MF: C₆H₁₁ClFNO₂
• MW: 183.608444452286
• MDL: MFCD25509426
• CID: 3164819
• PubChem ID: 67318316
• Update Time: 2025-05-26

methyl (2R,4R)-4-fluoropyrrolidine-2-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• Methyl (2r,4r)-4-fluoropyrrolidine-2-carboxylate hydrochloride
• (2R,4R)-methyl 4-fluoropyrrolidine-2-carboxylate hydrochloride
• (2R,4R)-Methyl 4-fluoropyrrolidine-2-carboxylate HCl
• SJLXDUCYXKAYFC-TYSVMGFPSA-N
• SB22126
• AK173774
• Methyl (2R,4R)-4-fluoropyrrolidine-2-carboxylate HCl
• D-Proline, 4-fluoro-, methyl ester, hydrochloride (1:1), (4R)-
• DB-157942
• 1445948-46-8
• AS-39837
• CS-0049291
• MFCD25509426
• VHC94846
• AKOS025396176
• (2R,4R)-methyl4-fluoropyrrolidine-2-carboxylatehydrochloride
• SCHEMBL2211303
• methyl (2R,4R)-4-fluoropyrrolidine-2-carboxylate;hydrochloride
• methyl (2R,4R)-4-fluoropyrrolidine-2-carboxylate hydrochloride

• MDL： MFCD25509426
• Inchi： 1S/C6H10FNO2.ClH/c1-10-6(9)5-2-4(7)3-8-5;/h4-5,8H,2-3H2,1H3;1H/t4-,5-;/m1./s1
• InChI Key： SJLXDUCYXKAYFC-TYSVMGFPSA-N
• SMILES： Cl.F[C@H]1CN[C@@H](C(=O)OC)C1

Computed Properties

• Exact Mass: 183.0462344g/mol
• Monoisotopic Mass: 183.0462344g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 140
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.3

Additional information on methyl (2R,4R)-4-fluoropyrrolidine-2-carboxylate hydrochloride

Methyl (2R,4R)-4-fluoropyrrolidine-2-carboxylate Hydrochloride: A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl (2R,4R)-4-fluoropyrrolidine-2-carboxylate hydrochloride, with the CAS number 1445948-46-8, is a highly significant compound in the realm of pharmaceutical chemistry. This compound has garnered considerable attention due to its role as a crucial intermediate in the synthesis of various biologically active molecules. The unique structural features of this molecule, particularly its chiral centers and fluorine substitution, make it an invaluable building block for the development of novel therapeutic agents.

The< strong>methyl (2R,4R)-4-fluoropyrrolidine-2-carboxylate hydrochloride molecule is characterized by a pyrrolidine core, which is a five-membered heterocyclic ring containing one nitrogen atom. The presence of a fluorine atom at the 4-position and a carboxylate group at the 2-position introduces specific electronic and steric properties that are highly desirable in drug design. These features not only influence the compound's reactivity but also its pharmacokinetic behavior, making it an attractive candidate for further medicinal chemistry exploration.

In recent years, there has been a surge in research focused on developing new methodologies for the synthesis of complex heterocyclic compounds. The< strong> CAS number 1445948-46-8 associated with methyl (2R,4R)-4-fluoropyrrolidine-2-carboxylate hydrochloride highlights its importance in these efforts. Advanced synthetic techniques, such as asymmetric catalysis and transition-metal-catalyzed reactions, have been employed to achieve high enantioselectivity and yield in the production of this compound. These advancements not only streamline the synthesis process but also enhance the overall efficiency of drug development pipelines.

The pharmaceutical industry has shown particular interest in this compound due to its potential applications in the treatment of various diseases. For instance, studies have demonstrated its utility in the synthesis of kinase inhibitors, which are widely used to target cancers and inflammatory disorders. The fluorine atom in the< strong>methyl (2R,4R)-4-fluoropyrrolidine-2-carboxylate hydrochloride structure plays a critical role in modulating binding interactions with biological targets, thereby enhancing drug efficacy.

Recent research has also explored the use of this compound in the development of antiviral agents. The pyrrolidine scaffold is known to be a common motif in many antiviral drugs, and modifications to this core structure can lead to novel compounds with improved therapeutic profiles. The< strong>CAS number 1445948-46-8 serves as a identifier for researchers studying these applications, facilitating collaboration and knowledge sharing within the scientific community.

The synthesis and application of methyl (2R,4R)-4-fluoropyrrolidine-2-carboxylate hydrochloride are not without challenges. The need for high-purity intermediates and stringent reaction conditions necessitates sophisticated analytical techniques for quality control. Techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are routinely employed to ensure that the final product meets pharmaceutical standards.

In conclusion, methyl (2R,4R)-4-fluoropyrrolidine-2-carboxylate hydrochloride is a pivotal compound in modern pharmaceutical synthesis. Its unique structural attributes and versatile reactivity make it an indispensable tool for medicinal chemists seeking to develop innovative therapeutic agents. As research continues to uncover new applications for this compound, its significance in drug discovery is only expected to grow.